Cas no 89807-58-9 (2-Propen-1-one, 2-methyl-1-(3-nitrophenyl)-3-phenyl-)

• Product Name: 2-Propen-1-one, 2-methyl-1-(3-nitrophenyl)-3-phenyl-
• CAS No: 89807-58-9
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• CID: 588692
• PubChem ID: 71326246
• Update Time: 2025-04-19

2-Propen-1-one, 2-methyl-1-(3-nitrophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 2-methyl-1-(3-nitrophenyl)-3-phenyl-
• 2-methyl-1-(3-nitrophenyl)-3-phenylprop-2-en-1-one
• 89807-58-9
• DTXSID90755471

• Inchi： 1S/C16H13NO3/c1-12(10-13-6-3-2-4-7-13)16(18)14-8-5-9-15(11-14)17(19)20/h2-11H,1H3
• InChI Key： FTFOSLSBPZLRCM-UHFFFAOYSA-N
• SMILES： O=C(C(C)=CC1C=CC=CC=1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 267.08954328g/mol
• Monoisotopic Mass: 267.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 62.9Ų